Cas no 877637-84-8 (4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate)

• Product Name: 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate
• CAS No: 877637-84-8
• MF: C₁₉H₁₅N₃O₈S
• MW: 445.402703523636
• CID: 6408465
• PubChem ID: 18572395
• Update Time: 2025-07-09

4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate
• AKOS024654935
• 877637-84-8
• SR-01000020525-1
• F2510-0364
• CHEMBL2158271
• BDBM50393901
• 4-oxo-6-((pyrimidin-2-ylthio)methyl)-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate
• MLS-0437375.0001
• 4-oxo-6-[(pyrimidin-2-ylsulfanyl)methyl]-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate
• [4-oxo-6-(pyrimidin-2-ylsulfanylmethyl)pyran-3-yl] 4,5-dimethoxy-2-nitrobenzoate
• SR-01000020525
• Benzoic acid, 4,5-dimethoxy-2-nitro-, 4-oxo-6-[(2-pyrimidinylthio)methyl]-4H-pyran-3-yl ester

• Inchi： 1S/C19H15N3O8S/c1-27-15-7-12(13(22(25)26)8-16(15)28-2)18(24)30-17-9-29-11(6-14(17)23)10-31-19-20-4-3-5-21-19/h3-9H,10H2,1-2H3
• InChI Key： BJZYCHKZQGDNSB-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC=N2)OC=1)(=O)C1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Computed Properties

• Exact Mass: 445.05798562g/mol
• Monoisotopic Mass: 445.05798562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 168Ų

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 700.4±60.0 °C(Predicted)
• pka: 0.30±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives

Additional information on 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate

Recent Advances in the Study of 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate (CAS: 877637-84-8)

The compound 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate (CAS: 877637-84-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the role of this compound as a versatile scaffold for the development of novel kinase inhibitors. The presence of the pyrimidin-2-ylsulfanyl moiety and the 4,5-dimethoxy-2-nitrobenzoate group confers distinct electronic and steric properties, making it a promising candidate for targeting specific protein kinases involved in cancer and inflammatory diseases. Computational docking studies have revealed high binding affinity for kinases such as EGFR and VEGFR, suggesting its potential as a multi-targeted therapeutic agent.

In vitro evaluations have demonstrated that 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate exhibits potent inhibitory activity against a panel of cancer cell lines, including breast (MCF-7) and lung (A549) adenocarcinoma. Mechanistic studies indicate that the compound induces apoptosis via the mitochondrial pathway, as evidenced by caspase-3 activation and PARP cleavage. Furthermore, its ability to modulate reactive oxygen species (ROS) levels suggests a dual mechanism of action involving both kinase inhibition and oxidative stress induction.

Recent synthetic advancements have enabled the scalable production of this compound with improved yield and purity. A novel one-pot synthesis protocol, leveraging microwave-assisted organic synthesis (MAOS), has been reported to reduce reaction times and enhance reproducibility. Analytical characterization using LC-MS and NMR spectroscopy has confirmed the structural integrity of the synthesized product, paving the way for further preclinical development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic properties of this compound. Preliminary pharmacokinetic studies indicate moderate bioavailability and rapid clearance, necessitating further structural modifications to enhance its drug-like properties. Current efforts are focused on prodrug strategies and nanoformulations to improve solubility and tissue distribution.

In conclusion, 4-oxo-6-(pyrimidin-2-ylsulfanyl)methyl-4H-pyran-3-yl 4,5-dimethoxy-2-nitrobenzoate represents a compelling candidate for further investigation in oncology and inflammation research. Its multi-targeted kinase inhibitory activity, coupled with its manageable synthetic route, positions it as a valuable lead compound for drug discovery. Future studies should prioritize in vivo efficacy and safety assessments to translate these findings into clinical applications.